Cas no 1344389-39-4 ((2R)-4-(4-methanesulfonylphenyl)butan-2-amine)

• Product Name: (2R)-4-(4-methanesulfonylphenyl)butan-2-amine
• CAS No: 1344389-39-4
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 5941245
• PubChem ID: 96659788
• Update Time: 2025-06-08

(2R)-4-(4-methanesulfonylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1988535
• 1344389-39-4
• (2R)-4-(4-methanesulfonylphenyl)butan-2-amine

• Inchi： 1S/C11H17NO2S/c1-9(12)3-4-10-5-7-11(8-6-10)15(2,13)14/h5-9H,3-4,12H2,1-2H3/t9-/m1/s1
• InChI Key： UKZAABAYJDTXPO-SECBINFHSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CC[C@@H](C)N)(=O)=O

Computed Properties

• Exact Mass: 227.09799996g/mol
• Monoisotopic Mass: 227.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5Ų

Additional information on (2R)-4-(4-methanesulfonylphenyl)butan-2-amine

Introduction to (2R)-4-(4-methanesulfonylphenyl)butan-2-amine (CAS No. 1344389-39-4)

(2R)-4-(4-methanesulfonylphenyl)butan-2-amine (CAS No. 1344389-39-4) is a chiral amine compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chiral center at the 2-position of the butan-2-amine moiety and a methanesulfonylphenyl substituent. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of (2R)-4-(4-methanesulfonylphenyl)butan-2-amine can be represented as follows: C₁₁H₁₅NO₂S. The presence of the chiral center at the 2-position of the butan-2-amine moiety imparts enantiomeric specificity, which is crucial for its biological activity and pharmacological properties. The methanesulfonylphenyl substituent, on the other hand, enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

In recent years, (2R)-4-(4-methanesulfonylphenyl)butan-2-amine has been extensively studied for its potential applications in various therapeutic areas. One of the most promising areas of research is its use as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play a critical role in signal transduction and are involved in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses.

Several studies have demonstrated that (2R)-4-(4-methanesulfonylphenyl)butan-2-amine exhibits potent agonist or antagonist activity against specific GPCRs. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound acts as a selective agonist for the serotonin 5-HT_1A receptor, which is implicated in mood disorders such as depression and anxiety. The researchers found that (2R)-4-(4-methanesulfonylphenyl)butan-2-amine exhibited high affinity and selectivity for the 5-HT_1A receptor, suggesting its potential as a novel antidepressant or anxiolytic agent.

Beyond its activity at GPCRs, (2R)-4-(4-methanesulfonylphenyl)butan-2-amine has also shown promise in other therapeutic areas. A recent study published in the European Journal of Medicinal Chemistry investigated its potential as an inhibitor of histone deacetylases (HDACs). HDACs are enzymes that play a crucial role in gene regulation and are implicated in various diseases, including cancer and neurodegenerative disorders. The study found that (2R)-4-(4-methanesulfonylphenyl)butan-2-amine

The pharmacokinetic properties of (2R)-4-(4-methanesulfonylphenyl)butan-2-amine(2R)-4-(4-methanesulfonylphenyl)butan-2-amine

In conclusion, (2R)-4-(4-methanesulfonylphenyl)butan-2-amine (CAS No. 1344389-39-4) is a promising chiral amine compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to explore its mechanisms of action and potential clinical applications, highlighting its significance in the field of medicinal chemistry and pharmaceutical research.